Fluoro(trimethyl)[(trimethyl-lambda~5~-phosphanylidene)methyl]-lambda~5~-phosphane

• CAS No.: 65330-22-5
• Molecular Formula: C7H19FP2
• Molecular Weight: 184.17 g/mol
• IUPAC Name: fluoro-trimethyl-[(trimethyl-λ5-phosphanylidene)methyl]-λ5-phosphane
• InChI: InChI=1S/C7H19FP2/c1-9(2,3)7-10(4,5,6)8/h7H,1-6H3
• InChI Key: ZNPFQQOHDYDQNO-UHFFFAOYSA-N
• Canonical SMILES: CP(=CP(C)(C)(C)F)(C)C

Description

Fluoro(trimethyl)[(trimethyl-lambda~5~-phosphanylidene)methyl]-lambda~5~-phosphane is a compound with significant interest in the field of chemistry due to its unique structure and properties. This compound contains phosphorus atoms in a lambda5 oxidation state, which is relatively rare and provides unique reactivity and stability characteristics.

Preparation Methods

The synthesis of Fluoro(trimethyl)[(trimethyl-lambda~5~-phosphanylidene)methyl]-lambda~5~-phosphane typically involves the reaction of trimethylphosphine with a fluorinating agent under controlled conditions. The reaction conditions often require an inert atmosphere to prevent unwanted side reactions. Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity.

Chemical Reactions Analysis

Fluoro(trimethyl)[(trimethyl-lambda~5~-phosphanylidene)methyl]-lambda~5~-phosphane undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state phosphorus compounds.

Reduction: It can be reduced to lower oxidation state phosphorus compounds.

Substitution: The fluorine atom can be substituted with other groups under appropriate conditions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Fluoro(trimethyl)[(trimethyl-lambda~5~-phosphanylidene)methyl]-lambda~5~-phosphane has several scientific research applications:

Chemistry: It is used as a reagent in various organic synthesis reactions, particularly those involving phosphorus chemistry.

Biology: The compound’s unique reactivity makes it useful in studying biochemical pathways involving phosphorus-containing compounds.

Medicine: Research is ongoing into its potential use in developing new pharmaceuticals, particularly those targeting phosphorus-related metabolic pathways.

Industry: It is used in the production of specialized materials and chemicals, particularly those requiring unique phosphorus-containing structures.

Mechanism of Action

The mechanism by which Fluoro(trimethyl)[(trimethyl-lambda~5~-phosphanylidene)methyl]-lambda~5~-phosphane exerts its effects involves its ability to interact with various molecular targets, particularly those containing nucleophilic sites. The compound’s unique structure allows it to participate in a variety of chemical reactions, making it a versatile reagent in both research and industrial applications.

Comparison with Similar Compounds

Fluoro(trimethyl)[(trimethyl-lambda~5~-phosphanylidene)methyl]-lambda~5~-phosphane can be compared with other similar compounds such as:

Trimethylphosphine: A simpler phosphorus compound with different reactivity due to the absence of the fluorine atom.

Phosphorus pentafluoride: A compound with a higher oxidation state and different reactivity.

Fluorophosphines: A class of compounds with varying numbers of fluorine atoms and different reactivity profiles. The uniqueness of this compound lies in its specific combination of fluorine and trimethylphosphine groups, providing a distinct set of chemical properties and reactivity.